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Compound of Interest

Compound Name: 2-Mercaptobenzyl alcohol

Cat. No.: B1360266 Get Quote

Essential Safety and Handling Guide for 2-
Mercaptobenzyl Alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Mercaptobenzyl alcohol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Mercaptobenzyl alcohol

CAS No: 4521-31-7[1]

Molecular Formula: C7H8OS[1]

Primary Hazards:

Causes serious eye damage.[1][2][3]

May cause skin and respiratory irritation.[3][4]

Possesses a strong, unpleasant stench.[1]
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Personal Protective Equipment (PPE) Requirements
The following personal protective equipment is mandatory when handling 2-Mercaptobenzyl
alcohol.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing.[5]

To protect against splashes

that can cause serious eye

damage.[1][2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile or neoprene).[5] A

flame-resistant lab coat should

be worn.[5]

To prevent skin contact, which

may cause irritation.[3][4]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates (e.g., N95) should

be used if dust or aerosols are

generated outside of a fume

hood.[2][5]

To prevent inhalation of dust or

vapors, which may cause

respiratory irritation.[3][4]

Footwear
Sturdy, closed-toe shoes are

required.[5]

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

All handling of 2-Mercaptobenzyl alcohol, both in solid and solution form, must be

conducted in a certified chemical fume hood to control vapor and dust exposure.[5]

Ensure that a safety shower and an operational eyewash station are readily accessible in the

immediate work area.[5]
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Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

Wear the mandatory PPE as specified in the table above. It is recommended to double-

glove.[5]

Avoid direct contact with skin, eyes, and clothing.[1][4]

Do not inhale dust or vapors.[1]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature is between 2°C and 8°C.[2]

Keep containers tightly sealed.[1]

Disposal Plan
1. Waste Segregation and Collection:

2-Mercaptobenzyl alcohol and any contaminated materials must be disposed of as

hazardous waste.

Use a dedicated, clearly labeled, and sealed container for all solid and liquid waste

containing this chemical.

This includes contaminated PPE (such as gloves and disposable lab coats), weighing boats,

and any cleaning materials.

2. Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in the sealed hazardous waste container.
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For larger spills, evacuate the area and contact your institution's emergency response team.

Do not let the product enter drains.

3. Final Disposal:

Dispose of the hazardous waste container through an approved waste disposal plant.[1]

All disposal activities must be in accordance with federal, state, and local environmental

regulations.[6]

Workflow for Handling 2-Mercaptobenzyl Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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